Cas no 1892856-16-4 (7-Bromo-1,2-benzoxazole-4-carboxylic acid)

• Product Name: 7-Bromo-1,2-benzoxazole-4-carboxylic acid
• CAS No: 1892856-16-4
• MF: C₈H₄BrNO₃
• MW: 242.026261329651
• CID: 5696638
• PubChem ID: 117109891
• Update Time: 2025-05-22

7-Bromo-1,2-benzoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1,2-benzoxazole-4-carboxylicacid
• 7-Bromo-1,2-benzoxazole-4-carboxylic acid
• 1892856-16-4
• EN300-1272858
• 1,2-Benzisoxazole-4-carboxylic acid, 7-bromo-

• Inchi： 1S/C8H4BrNO3/c9-6-2-1-4(8(11)12)5-3-10-13-7(5)6/h1-3H,(H,11,12)
• InChI Key： FRNHYWFOXNUQMM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C2C=NOC=21

Computed Properties

• Exact Mass: 240.93746g/mol
• Monoisotopic Mass: 240.93746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.886±0.06 g/cm3(Predicted)
• Boiling Point: 418.8±30.0 °C(Predicted)
• pka: 2.63±0.30(Predicted)

Additional information on 7-Bromo-1,2-benzoxazole-4-carboxylic acid

7-Bromo-1,2-benzoxazole-4-carboxylic acid: A Comprehensive Overview

The compound 7-Bromo-1,2-benzoxazole-4-carboxylic acid, with CAS number 1892856-16-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzoxazole derivatives, which are widely studied for their unique chemical properties and potential applications in various scientific domains. The structure of 7-Bromo-1,2-benzoxazole-4-carboxylic acid consists of a benzene ring fused with an oxazole ring, with a bromine substituent at position 7 and a carboxylic acid group at position 4. These functional groups make it highly versatile for use in synthetic chemistry and material science.

Recent advancements in the synthesis and characterization of benzoxazole derivatives have highlighted the importance of 7-Bromo-1,2-benzoxazole-4-carboxylic acid in drug discovery and material development. Researchers have explored its role as a building block for constructing complex molecular architectures, particularly in the design of fluorescent materials and bioactive compounds. The bromine substituent at position 7 provides an excellent site for further functionalization, enabling the creation of derivatives with tailored properties.

In terms of applications, 7-Bromo-1,2-benzoxazole-4-carboxylic acid has shown promise in the field of optoelectronics. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel materials for light-emitting diodes (LEDs) and sensors. Additionally, studies have demonstrated its potential as an antibacterial agent due to its ability to inhibit the growth of certain pathogenic microorganisms.

The synthesis of 7-Bromo-1,2-benzoxazole-4-carboxylic acid typically involves multi-step reactions that require precise control over reaction conditions. Recent research has focused on developing more efficient and environmentally friendly methods for its preparation. For instance, microwave-assisted synthesis has been employed to enhance reaction yields and reduce production time. Such innovations are critical for scaling up production to meet growing demand from various industries.

From a structural perspective, the carboxylic acid group at position 4 plays a crucial role in determining the compound's reactivity and solubility properties. This functional group allows for easy incorporation into larger molecular frameworks through esterification or amidation reactions. Furthermore, the benzoxazole core provides aromatic stability and electronic versatility, making it an attractive component in drug design and materials science.

Recent studies have also explored the use of 7-Bromo-1,2-benzoxazole-4-carboxylic acid as a precursor for synthesizing advanced polymers and nanoparticles. Its ability to form covalent bonds with other functional groups makes it ideal for creating materials with tailored mechanical and optical properties. For example, researchers have successfully used this compound to develop biocompatible polymers that exhibit excellent biodegradability and mechanical strength.

In conclusion, 7-Bromo-1,2-benzoxazole-4-carboxylic acid is a versatile compound with significant potential in various scientific and industrial applications. Its unique structure and functional groups make it a valuable tool in organic synthesis, material science, and drug discovery. As research continues to uncover new applications and synthesis methods for this compound, its importance in modern chemistry is expected to grow further.